(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)(phenyl)acetic acid

• IUPAC Name: 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)-2-phenylacetic acid
• InChI: InChI=1S/C20H13NO4/c22-18-14-10-4-8-12-9-5-11-15(16(12)14)19(23)21(18)17(20(24)25)13-6-2-1-3-7-13/h1-11,17H,(H,24,25)
• InChI Key: UPNIYDYJAMBWJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)O)N2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C20H13NO4
• DSSTOX Substance ID: DTXSID20387027
• Molecular Weight: 331.3 g/mol
• CAS RN: 5962-66-3

Description

This compound is a derivative of the benzo[de]isoquinoline-1,3-dione system. It contains an amino group that was synthesized by the reaction of 2-benzyl-6-bromobenzo[de]isoquinoline-1,3-dione with ethylenediamine and hydrazine. Further functionalization of the free amino groups leads to imines, amines, thioureas, and hydrazones.

Synthesis Analysis

New derivatives of the benzo[de]isoquinoline-1,3-dione system were synthesized by the reaction of 2-benzyl-6-bromobenzo[de]isoquinoline-1,3-dione with ethylenediamine and hydrazine. Further functionalization of the free amino groups leads to imines, amines, thioureas, and hydrazones. The diamine was obtained by the reaction of the bromine derivative with ethylenediamine or N-(2-aminoethyl)acetamide, followed by acidic hydrolysis of the amide.

Molecular Structure Analysis

The molecular weight of a similar compound, 1,3-Dioxo-2,3-dihydro-1H-benzo[de]isoquinoline-6-carboxylic acid, is 241.20 and its molecular formula is C13H7NO4.

Chemical Reactions Analysis

The reaction of aromatic aldehydes and 2-hydroxymethylenebenzo[b]thiophen-3-one with the amine gave a series of imines and also the derivative. The reactions are accompanied by the disappearance of the signal for the NH2 group protons in the 1H NMR spectra and by the appearance of signals for additional aromatic and CH protons.

Physical And Chemical Properties Analysis

The compound forms yellow crystals with a melting point of 203-204°C (PhMe).

Mechanism of Action

The principal mechanism of the action of these sensor systems is the PET (photoinduced electron transfer) effect. Variation of the fluorophore structure present in such systems leads not only to a change in the sensor properties, but also to a change of the working effect.

Future Directions

Isoquinoline-1,3-dione compounds have attracted extensive attention from synthetic chemists, with the aim of finding simple, mild, green, and efficient synthetic methods. In the future, research may focus on the development of new conjugated molecules with high electron affinities.